Cas no 2680528-64-5 (3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid))

• Product Name: 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid)
• CAS No: 2680528-64-5
• MF: C₉H₁₄F₆N₂O₅
• MW: 344.208283901215
• MDL: MFCD34186015
• CID: 5619820
• PubChem ID: 165941191
• Update Time: 2025-05-19

3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) Chemical and Physical Properties

Names and Identifiers

• 3-[(methylamino)methyl]azetidin-3-ol; bis(trifluoroacetic acid)
• 2680528-64-5
• EN300-28316152
• 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid)

• MDL： MFCD34186015
• Inchi： 1S/C5H12N2O.2C2HF3O2/c1-6-2-5(8)3-7-4-5;2*3-2(4,5)1(6)7/h6-8H,2-4H2,1H3;2*(H,6,7)
• InChI Key： KQCAHSLVZMGZAU-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.FC(C(=O)O)(F)F.OC1(CNC)CNC1

Computed Properties

• Exact Mass: 344.08069052g/mol
• Monoisotopic Mass: 344.08069052g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid)

Professional Introduction to 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) (CAS No. 2680528-64-5)

3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid), identified by its CAS number 2680528-64-5, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in medicinal chemistry. The presence of both a methylamino group and a bis(trifluoroacetic acid) moiety makes this molecule a particularly intriguing subject for further study.

The structural features of 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) contribute to its unique chemical properties. The azetidine ring provides a rigid three-membered heterocyclic framework, which can be crucial for interactions with biological targets. Additionally, the methylamino group introduces a basic nitrogen atom, enhancing the compound's potential for hydrogen bonding and other forms of molecular recognition. The bis(trifluoroacetic acid) portion adds two strongly acidic trifluoroacetyl groups, which can influence the compound's solubility and reactivity in various chemical environments.

In recent years, there has been a growing interest in azetidine derivatives due to their promising applications in drug discovery. Studies have shown that these compounds can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) suggests that it may have unique pharmacological effects that warrant further investigation.

One of the most exciting aspects of this compound is its potential as a lead molecule in the development of new therapeutic agents. Researchers are particularly interested in its ability to interact with biological targets in ways that may lead to novel treatment strategies. For instance, the rigid structure of the azetidine ring could facilitate binding to specific protein targets, while the basic nitrogen and acidic trifluoroacetyl groups could enhance binding affinity through various interactions.

The synthesis of 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful consideration during the synthetic process to ensure high yield and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce complex molecules like this one with greater precision and efficiency.

Recent studies have also highlighted the importance of understanding the stereochemistry of azetidine derivatives. The three-dimensional arrangement of atoms in these compounds can significantly impact their biological activity. Therefore, researchers are exploring different synthetic routes to obtain enantiomerically pure forms of 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid), which could lead to more effective and selective drugs.

In addition to its potential as a drug lead, 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) may find applications in other areas of chemical research. For example, its unique structural features make it a valuable tool for studying molecular interactions and developing new synthetic strategies. By understanding how this compound behaves in various chemical environments, researchers can gain insights that may be applicable to other areas of pharmaceutical chemistry.

The future prospects for 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) are promising. As more research is conducted on this compound, its potential applications are likely to expand. This could include not only new therapeutic agents but also novel materials and chemical tools that advance our understanding of molecular interactions.

In conclusion, 3-(methylamino)methylazetidin-3-ol, bis(trifluoroacetic acid) (CAS No. 2680528-64-5) is a fascinating compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further study. As research continues to uncover new insights into its properties and applications, this compound is likely to play an important role in advancing our understanding of medicinal chemistry.